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Compound of Interest

Compound Name:
3-Chloro-2-[2-(2-

methoxyethoxy)ethoxy]aniline

CAS No.: 946727-27-1

Cat. No.: B3172393

Get Quote

Executive Operational Directive
Do not dispose of 3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline down the drain.

This compound is a halogenated aromatic amine with a glycol ether side chain.[1] Its disposal

requires strict adherence to RCRA (Resource Conservation and Recovery Act) protocols for

halogenated organics.[2] The presence of the chlorine atom mandates high-temperature

incineration with acid gas scrubbing, while the aniline core presents significant aquatic toxicity

and methemoglobinemia risks.

Immediate Classification for Disposal:

Waste Stream: Halogenated Organic Waste (High BTU).[1]

RCRA Characteristic: Toxic (D-List potential); check for P/U-listing based on local regulations

for chloroaniline derivatives.

Segregation: Isolate from Oxidizers and Acids.[1]
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Technical Hazard Assessment & Causality
To handle this chemical safely, you must understand the functional drivers of its toxicity and

physical behavior.

Functional Group Hazard Driver Operational Implication

Chloro-Substituent

Thermal Stability & Acid

Generation: Upon combustion,

this generates Hydrogen

Chloride (HCl) gas.[1]

Must be incinerated in a facility

equipped with wet scrubbers.

[1] Never mix with non-

halogenated solvents (e.g.,

acetone/methanol waste) as

this contaminates the cheaper

fuel-blending stream.[1]

Aniline Core

Methemoglobinemia & Aquatic

Tox: Aromatic amines can

oxidize hemoglobin to

methemoglobin, causing tissue

hypoxia.[1]

Zero-discharge policy. Even

trace amounts are lethal to

aquatic invertebrates (

typical for class).[1]

Glycol Ether Chain

Amphiphilic Permeability: The

[2-(2-methoxyethoxy)ethoxy]

tail increases water solubility

and skin permeability.[1]

Enhanced PPE Required.

Standard nitrile gloves may

suffer breakthrough faster than

with simple anilines.[1] Double-

gloving or using laminate

(Silver Shield) gloves is

recommended for

concentrated handling.

Step-by-Step Disposal Protocol
Phase 1: Collection & Segregation
CRITICAL: Do not mix this waste with "General Organic Waste."[1]

Select Container: Use a dedicated HDPE (High-Density Polyethylene) or Amber Glass

container.[1] Avoid metal cans if the waste is acidic (though pure aniline is basic, impurities

may corrode metal).[1]
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Segregation:

Keep Away From: Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1] Reaction with anilines

is hypergolic (fire hazard).[1]

Keep Away From: Acids. While not explosive, mixing with acids forms anilinium salts,

which precipitate out of solution, creating sludge that complicates liquid injection

incineration.

Phase 2: Labeling & Waste Coding
Attach a hazardous waste label immediately upon the first drop of waste.

Primary Constituent: 3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[1]

Solvent Matrix: If dissolved, list the solvent (e.g., "Dichloromethane 90%, Target Compound

10%").

Phase 3: Final Disposal Path
Transfer the sealed container to your facility's Halogenated Waste Stream.[1]

Method: Rotary Kiln Incineration (

).[1][2]

Verification: Ensure the manifest lists "Halogenated Organic Liquid/Solid."[1]

Decision Matrix: Waste Stream Selection
The following logic gate ensures the compound is routed to the correct destruction facility,

preventing regulatory fines and environmental release.
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Waste Generation:
3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline

Physical State?

Solid / Filter Cake

Solid

Liquid / Solution

Liquid

Destruction Method:
High-Temp Incineration

(w/ HCl Scrubbers)

Pack in Drum

Is it dissolved in
Halogenated Solvent?

Stream A: Halogenated Organic
(Dichloromethane, Chloroform mix)

Yes (e.g., DCM)

Stream B: Segregated Halogenated
(Do NOT mix with Acetone/Ethanol)

No (e.g., DMSO/Pure)

Click to download full resolution via product page

Figure 1: Decision tree for routing halogenated aniline waste. Note that even if dissolved in

non-halogenated solvents, the presence of the chlorine on the aniline ring classifies the entire

mixture as halogenated waste.
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Emergency Spill Procedures
If a spill occurs outside a fume hood:

Evacuate & Ventilate: The glycol ether chain reduces volatility compared to smaller anilines,

but aerosols are highly toxic.[1]

PPE Up: Don Silver Shield (Laminate) or thick Nitrile (double layer) gloves, lab coat, and full-

face respirator if dust/aerosol is present.[1]

Contain: Ring the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).[1] Do not

use paper towels (combustible and increases surface area for evaporation).[1]

Decontaminate:

Scoop absorbed material into a wide-mouth jar.[1]

Wash the surface with a dilute surfactant (soap/water) followed by a mild acid wash (1%

HCl or Vinegar) to protonate any remaining amine into a non-volatile salt, then rinse again.

[1]

Dispose of all cleanup materials as Hazardous Chemical Waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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